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This document provides detailed application notes and experimental protocols for the
characterization of Antibody-Drug Conjugates (ADCs) using two critical high-performance liquid
chromatography (HPLC) techniques: Hydrophobic Interaction Chromatography (HIC) and Size
Exclusion Chromatography (SEC).

Introduction to ADC Characterization

Antibody-Drug Conjugates (ADCs) are a complex class of biotherapeutics that combine the
specificity of a monoclonal antibody (mAb) with the potent cell-killing ability of a cytotoxic small
molecule drug.[1] The inherent heterogeneity of ADCs, arising from the conjugation process,
necessitates robust analytical methods to ensure their safety, efficacy, and quality.[2][3][4] Key
quality attributes that require careful monitoring include the drug-to-antibody ratio (DAR), the
distribution of different drug-loaded species, and the presence of aggregates and fragments.[5]

[6]7]

HIC-HPLC is a powerful technique for determining the DAR and drug-load distribution of ADCs,
particularly for cysteine-linked conjugates.[5] The separation is based on the increasing
hydrophobicity of the ADC species with a higher number of conjugated drug molecules.[3][8]
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SEC-HPLC is the standard method for quantifying size variants, such as high molecular weight
species (aggregates) and low molecular weight species (fragments).[9][10][11] The
hydrophobic nature of the conjugated payload in ADCs can present challenges in SEC
analysis, often requiring specialized columns and mobile phase modifiers to prevent non-
specific interactions.[9][12][13]

Hydrophobic Interaction Chromatography (HIC) for
DAR Analysis

HIC is a non-denaturing chromatographic technique that separates molecules based on their
surface hydrophobicity.[14][15] For ADCs, the addition of hydrophobic small molecule drugs
increases the overall hydrophobicity of the antibody, allowing for the separation of species with
different numbers of conjugated drugs.[8]

Application Note: Determination of Drug-to-Antibody
Ratio (DAR)

HIC-HPLC is the gold standard for determining the average DAR and the distribution of
different drug-loaded species in an ADC preparation.[5] The separation resolves the
unconjugated antibody (DAR=0) from ADCs with varying numbers of drugs (DAR=2, 4, 6, 8,
etc.).[6][8] The weighted average DAR can then be calculated from the peak area of each
species.[5]

Key Considerations for HIC Method Development:

» Salt Selection: High concentrations of kosmotropic salts (e.g., ammonium sulfate, sodium
chloride) in the mobile phase promote the interaction of the ADC with the hydrophobic
stationary phase. Ammonium sulfate is a commonly used salt.[16]

» Stationary Phase: A variety of HIC columns with different hydrophobic ligands (e.g., Butyl,
Phenyl, Ether) are available. The choice of column depends on the specific hydrophobicity of
the ADC.

o Organic Modifier: A small amount of an organic solvent, such as isopropanol or acetonitrile,
can be added to the mobile phase to modulate the elution of highly hydrophobic species.[2]
[16]
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o Gradient: A descending salt gradient is used to elute the bound ADCs, with the most
hydrophobic species (highest DAR) eluting last.[6][16]

HIC-HPLC Experimental Protocol

This protocol provides a general framework for the analysis of a cysteine-linked ADC.
Optimization of specific parameters will be required for different ADCs.

Materials:
e HPLC system with a UV detector

e HIC column (e.g., TSKgel Butyl-NPR, Tosoh Bioscience; MAbPac HIC-20, Thermo Fisher
Scientific)

¢ Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0
e Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol

o ADC Sample: 1 mg/mL in a suitable buffer (e.g., PBS)

Procedure:

o System Equilibration: Equilibrate the HIC column with 100% Mobile Phase A at a flow rate of
0.5-1.0 mL/min for at least 10 column volumes.

o Sample Injection: Inject 10-50 pg of the ADC sample.

o Chromatographic Separation: Elute the bound proteins using a linear gradient from 100%
Mobile Phase A to 100% Mobile Phase B over 30-60 minutes.

o Data Acquisition: Monitor the elution profile at 280 nm.

o Data Analysis: Integrate the peak areas for each DAR species. Calculate the weighted
average DAR using the following formula:

Weighted Average DAR = X (% Peak Area of Species * DAR of Species) / 100

Quantitative Data Summary: HIC-HPLC Analysis of Brentuximab Vedotin
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DAR Species Retention Time (min)[16] Relative Peak Area (%)[16]
DAR O ~5.5 10.5

DAR 2 ~8.0 25.0

DAR 4 ~10.0 35.0

DAR 6 ~11.5 20.0

DAR 8 ~12.5 9.5

Weighted Average DAR 3.7

Note: The retention times and peak areas are representative and may vary depending on the

specific experimental conditions.

Sample Preparation HIC-HPLC Analysis Data Analysis

ADC Sample (1 mg/mL) E(ﬂ"fg':?;i gﬁ:}";‘;‘)n Inject Sample Ap?x;ajl;ﬁ:g;em UV Detection (280 nm) Integrate Peaks |—>| Cdﬁ:é?gzvgfgted

Click to download full resolution via product page
HIC-HPLC Workflow for DAR Analysis.

Size Exclusion Chromatography (SEC) for
Aggregate and Fragment Analysis

SEC separates molecules based on their hydrodynamic radius, or size in solution. It is a critical
method for monitoring the formation of aggregates and fragments, which are potential
immunogenicity risks and can impact the efficacy of the ADC.[7][9][10]

Application Note: Quantitation of High and Low
Molecular Weight Species
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SEC-HPLC is routinely used to assess the purity of ADC samples by separating the monomeric
ADC from high molecular weight (HMW) aggregates and low molecular weight (LMW)
fragments.[9] The hydrophobic nature of many cytotoxic drugs can increase the propensity of
ADCs to aggregate.[12] This hydrophobicity can also lead to non-specific interactions with the
SEC stationary phase, resulting in poor peak shape and inaccurate quantification.[9][12]

Key Considerations for SEC Method Development:

e Column Selection: Modern SEC columns with inert surfaces are designed to minimize
secondary hydrophobic interactions.[9][12]

» Mobile Phase Composition: The mobile phase typically consists of a physiological pH buffer
(e.g., phosphate-buffered saline).[17] The addition of organic modifiers like isopropanol or
acetonitrile may be necessary to reduce hydrophobic interactions for certain ADCs.[7][11]

o Flow Rate: A lower flow rate can sometimes improve resolution between the monomer and
aggregate peaks.

SEC-HPLC Experimental Protocol

This protocol provides a general method for the analysis of ADC aggregates and fragments.
Materials:

o HPLC system with a UV detector

e SEC column (e.g., Agilent AdvanceBio SEC, TSKgel G3000SWxI)

» Mobile Phase: 150 mM Sodium Phosphate, pH 7.0

e ADC Sample: 1 mg/mL in mobile phase

Procedure:

o System Equilibration: Equilibrate the SEC column with the mobile phase at a flow rate of 0.5-
1.0 mL/min until a stable baseline is achieved.

o Sample Injection: Inject 10-20 uL of the ADC sample.
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e |socratic Elution: Elute the sample isocratically with the mobile phase for a sufficient time to
allow for the elution of the monomer and any fragments.

» Data Acquisition: Monitor the elution profile at 280 nm.

o Data Analysis: Integrate the peak areas for the aggregate, monomer, and fragment peaks.
Calculate the percentage of each species relative to the total peak area.

Quantitative Data Summary: SEC-HPLC Analysis of an ADC Mimic

Species Retention Time (min)[9] Relative Peak Area (%)[9]
Aggregate (HMW) ~7.5 5.2

Monomer ~9.0 94.1

Fragment (LMW) ~10.5 0.7

Note: The retention times and peak areas are representative and may vary depending on the
specific experimental conditions and ADC.

Sample Preparation SEC-HPLC Analysis Data Analysis

ADC Sample (1 mg/mL) UV Detection (280 nm) Integrate Peaks }—»‘ iy ’;Eg’rzg‘r’r“eev" .

Equilibrate Column
(Isocratic Mobile Phase)

Inject Sample
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SEC-HPLC Workflow for Aggregate Analysis.

Principles of Separation

The following diagrams illustrate the fundamental principles of separation for HIC and SEC.

Principle of HIC Separation.
Principle of SEC Separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15605324/docs#application-notes-and-protocols-for-
adc-characterization-hplc-and-sec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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